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An In-depth Technical Guide on the Impact of TIS108 on Root and Shoot Development

Executive Summary

TIS108, a triazole-type chemical, has emerged as a significant tool for the study of plant
development by acting as a potent inhibitor of strigolactone (SL) biosynthesis. Strigolactones
are a class of phytohormones that play a crucial role in regulating various aspects of plant
architecture, including shoot branching and root system development. This document provides
a comprehensive technical overview of the effects of TIS108 on root and shoot development,
primarily focusing on the model organism Arabidopsis thaliana. It summarizes key quantitative
data, details experimental methodologies, and visualizes the underlying biological pathways
and experimental workflows. This guide is intended for researchers, scientists, and
professionals in the fields of plant biology and drug development seeking to understand and
utilize TIS108 in their research.

Introduction to TIS108 and Strigolactones

Strigolactones (SLs) are a class of carotenoid-derived plant hormones that regulate diverse
physiological processes, including the inhibition of shoot branching and the modulation of root
system architecture.[1] TIS108 is a chemical inhibitor that specifically targets SL biosynthesis,
leading to a phenotype characteristic of SL-deficient mutants.[2][3] By blocking the production
of endogenous SLs, TIS108 treatment induces a more branched shoot phenotype and alters
root development, making it a valuable chemical tool for dissecting the SL signaling pathway
and its downstream effects.[2]
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Impact of TIS108 on Shoot Development

One of the most prominent effects of TIS108 is the promotion of shoot branching. In wild-type
Arabidopsis plants, treatment with TIS108 leads to a dose-dependent increase in the number
of rosette branches, mimicking the phenotype of SL-deficient mutants such as max3 and max4.
[2] This effect is rescuable by the co-application of GR24, a synthetic analog of strigolactone,
confirming that the increased branching is a direct result of SL deficiency.[2]

Quantitative Data: Shoot Branching in Arabidopsis
thaliana

The following table summarizes the quantitative effect of TIS108 on the number of rosette
branches in Arabidopsis thaliana.

Treatment Mean Number of Rosette Branches (+ SE)
Control (0 uM TIS108) 25+0.3

1 uM TIS108 4805

3 UM TIS108 6.2 £ 0.6**

3 UM TIS108 + 5 uM GR24 28+04

Data derived from Ito et al., 2013.[2] Statistical
significance is indicated by asterisks (*p < 0.05,

*p < 0.01) compared to the control.

Impact of TIS108 on Root Development

TIS108 also exerts a significant influence on the development of the root system. Specifically,
treatment with TIS108 has been shown to repress root hair elongation in Arabidopsis.[2] This
phenotype is also consistent with that of SL-deficient mutants and can be rescued by the
application of GR24, indicating that SLs are positive regulators of root hair elongation.[2]

Quantitative Data: Root Hair Length in Arabidopsis
thaliana
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The following table presents the quantitative data on the effect of TIS108 on root hair length in
Arabidopsis thaliana.

Treatment Mean Root Hair Length (um * SD)
Control (0 uM TIS108) 250 £ 30

3 UM T1S108 150 £ 25**

3 UM TIS108 + 5 uM GR24 240 + 35

Data derived from Ito et al., 2013.[2] Statistical
significance is indicated by asterisks (p < 0.01)

compared to the control.

Molecular Mechanism: Upregulation of
Strigolactone Biosynthesis Genes

The inhibition of the SL biosynthesis pathway by TIS108 triggers a feedback mechanism,
leading to the upregulation of key genes involved in SL production. Quantitative real-time PCR
(gRT-PCR) analysis has shown that the expression of MORE AXILLARY GROWTH 3 (MAX3)
and MORE AXILLARY GROWTH 4 (MAX4), two critical carotenoid cleavage dioxygenase
genes in the SL biosynthesis pathway, is significantly increased in Arabidopsis roots upon
TIS108 treatment.[2]

Quantitative Data: Gene Expression Analysis

The following table summarizes the relative expression levels of SL biosynthesis genes in
Arabidopsis roots following TIS108 treatment.
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Relative Expression Level

Gene Treatment

(Fold Change vs. Control)
MAX3 3 UM TIS108 ~2.5
MAX4 3 UM TIS108 ~3.0**

Data estimated from graphical
representation in Ito et al.,
2013.[2] Statistical significance
is indicated by asterisks (*p <
0.05, *p < 0.01) compared to

the control.

Experimental Protocols
Plant Material and Growth Conditions

o Plant Species:Arabidopsis thaliana (e.g., ecotype Columbia-0).
e Seed Sterilization:

o Place seeds in a 1.5 mL microcentrifuge tube.

o

Add 1 mL of 70% (v/v) ethanol and incubate for 1 minute.

Remove ethanol and add 1 mL of 30% (v/v) commercial bleach containing 0.02% (v/v)
Triton X-100.

o

o

Incubate for 15 minutes with occasional vortexing.[4]

Wash the seeds three to five times with sterile distilled water.[4]

[¢]

e Germination and Growth:

o For Shoot Branching Analysis: Sow sterilized seeds on Murashige and Skoog (MS)
medium solidified with 0.8% (w/v) agar. After stratification at 4°C for 2-3 days in the dark,
transfer plates to a growth chamber under long-day conditions (16 h light/8 h dark) at
22°C.
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o For Root Hair Analysis (Hydroponics):
» Germinate sterilized seeds on agar plates as described above.

» After 5-7 days, transfer seedlings to a hydroponic culture system. A simple system can
be constructed using pipette tip boxes and small tubes to hold the plants.[5][6][7][8][9]

» Grow plants in a suitable hydroponic solution (e.g., half-strength Hoagland's solution)
under the same growth chamber conditions.

TIS108 and GR24 Treatment

e Stock Solutions: Prepare stock solutions of TIS108 and GR24 in a suitable solvent (e.g.,
acetone or DMSO).

e Working Solutions: Add the appropriate volume of the stock solution to the growth medium
(agar or hydroponic) to achieve the desired final concentrations (e.g., 1-3 uM for TIS108 and
5 uM for GR24). Ensure the final solvent concentration is consistent across all treatments,
including the control.

Phenotypic Analysis

e Shoot Branching: After a defined growth period (e.g., 4-6 weeks), count the number of
primary rosette branches that are longer than a specified length (e.g., 1 cm).

e Root Hair Length:

[¢]

Carefully remove seedlings from the hydroponic system.

o

Mount a section of the primary root on a microscope slide with a drop of water.

o

Capture images of the root hairs using a microscope equipped with a camera.

[¢]

Measure the length of individual root hairs from the base to the tip using image analysis
software (e.g., ImageJ).

Gene Expression Analysis (QRT-PCR)

¢ RNA Extraction:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://bio-protocol.org/exchange/protocoldetail?id=3121&type=1
https://www.protocols.io/view/a-custom-made-hydroponic-culture-system-to-study-p-cvmgw43w.pdf
https://www.protocols.io/view/a-custom-made-hydroponic-culture-system-to-study-p-8epv5z12dv1b/v2
https://bio-protocol.org/exchange/protocoldetail?id=3121&type=1
https://pmc.ncbi.nlm.nih.gov/articles/PMC12288440/
https://www.benchchem.com/product/b15607597?utm_src=pdf-body
https://www.benchchem.com/product/b15607597?utm_src=pdf-body
https://www.benchchem.com/product/b15607597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Harvest root tissue from hydroponically grown seedlings and immediately freeze in liquid
nitrogen.

o Extract total RNA using a suitable method, such as a TRIzol-based protocol or a
commercial plant RNA extraction kit.[1]

o cDNA Synthesis: Synthesize first-strand cDNA from the total RNA using a reverse
transcriptase enzyme and oligo(dT) or random primers.

e gRT-PCR:

o Perform gRT-PCR using a SYBR Green-based detection method on a real-time PCR
system.

o Design primers specific for the target genes (MAX3, MAX4) and a suitable reference gene
(e.g., UBQ10 or ACTIN2).

o Calculate the relative gene expression using the AACt method.[10]
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Caption: TIS108 inhibits the strigolactone biosynthesis pathway.
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Caption: Experimental workflow for analyzing TIS108's effects.

Conclusion
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TIS108 serves as a powerful and specific inhibitor of strigolactone biosynthesis, providing a
valuable tool for elucidating the role of SLs in plant development. The quantifiable effects of
TIS108 on increasing shoot branching and repressing root hair elongation in Arabidopsis
thaliana are robust and reproducible. Furthermore, the molecular response, characterized by
the upregulation of MAX3 and MAX4, offers a clear marker for SL deficiency. The detailed
protocols and conceptual diagrams provided in this guide offer a solid foundation for
researchers to incorporate TIS108 into their studies on plant hormone signaling and
developmental biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b15607597#tis108-s-impact-on-root-and-shoot-
development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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